Cas no 1261928-94-2 (2-(3-Chlorophenyl)-4-fluorobenzoic acid)

2-(3-Chlorophenyl)-4-fluorobenzoic acid structure
1261928-94-2 structure
Product Name:2-(3-Chlorophenyl)-4-fluorobenzoic acid
CAS No:1261928-94-2
MF:C13H8ClFO2
MW:250.652826309204
MDL:MFCD13288082
CID:2622138
PubChem ID:53211693
Update Time:2025-04-21

2-(3-Chlorophenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3'-Chloro-5-fluoro-[1,1'-biphenyl]-2-carboxylic acid
    • 2-(3-CHLOROPHENYL)-4-FLUOROBENZOIC ACID
    • JPSQIIDPSOAXHD-UHFFFAOYSA-N
    • AKOS010479569
    • 3'-Chloro-5-fluoro[1,1'-biphenyl]-2-carboxylic acid
    • MFCD13288082
    • SCHEMBL16438509
    • 1261928-94-2
    • DTXSID60681430
    • 2-(3-Chlorophenyl)-4-fluorobenzoic acid, 95%
    • 2-(3-Chlorophenyl)-4-fluorobenzoic acid
    • MDL: MFCD13288082
    • Inchi: 1S/C13H8ClFO2/c14-9-3-1-2-8(6-9)12-7-10(15)4-5-11(12)13(16)17/h1-7H,(H,16,17)
    • InChI Key: JPSQIIDPSOAXHD-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1C=C(C=CC=1C(=O)O)F

Computed Properties

  • Exact Mass: 250.0196853Da
  • Monoisotopic Mass: 250.0196853Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 37.3Ų

2-(3-Chlorophenyl)-4-fluorobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB326997-5 g
2-(3-Chlorophenyl)-4-fluorobenzoic acid, 95%; .
1261928-94-2 95%
5g
€1159.00 2023-04-26
abcr
AB326997-5g
2-(3-Chlorophenyl)-4-fluorobenzoic acid, 95%; .
1261928-94-2 95%
5g
€1159.00 2024-06-08

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